Cas no 112440-46-7 (cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene)

Technical Introduction: cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene is a photochromic compound characterized by its reversible isomerization under light exposure. The presence of electron-withdrawing cyano groups and sterically hindered thienyl substituents enhances its thermal stability and modulates photoresponsive behavior. This structure facilitates distinct spectral shifts upon irradiation, making it suitable for applications in optical switching, molecular electronics, and data storage. The rigid, substituted thiophene rings contribute to reduced aggregation and improved solubility in organic solvents. Its well-defined cis-configuration allows for precise control over photophysical properties, offering advantages in the design of advanced functional materials. The compound's robustness and tunable reactivity make it a valuable candidate for research in photochromic systems.

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene structure

112440-46-7 structure

Product Name:cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene

CAS No:112440-46-7

MF:C₁₈H₁₈N₂S₂

MW:326.478921413422

MDL:MFCD00143977

CID:129778

Update Time:2025-11-02

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Chemical and Physical Properties

Names and Identifiers

- 2-Butenedinitrile,2,3-bis(2,4,5-trimethyl-3-thienyl)-, (2Z)-
- CIS-1,2-DICYANO-1,2-BIS(2,4,5-TRIMETHYL-3-THIENYL)ETHENE
- 1,2-Bis(2,4,5-trimethyl-3-thienyl)-cis-1,2-dicyanoethene
- CIS-1,2-DICYANO-1,2-BIS
- 2,3-Bis(2,4,5-trimethyl-3-thienyl)maleonitrile
- (Z)-2,3-Bis(2,4,5-trimethyl-3-thienyl)-2-butenedinitrile
- (Z)-1,2-Bis(2,4,5-trimethyl-3-thienyl)-1,2-dicyanoethene
- (2Z)-2,3-Bis(2,4,5-trimethyl-3-thienyl)-2-butenedinitrile
- (Z)-2,3-Bis(2,4,5-trimethylthiophene-3-yl)-2-butenedinitrile
- (Z)-1,2-Bis(2,4,5-trimethyl-3-thienyl)ethene-1,2-dicarbonitrile
- CMTE
- (z)-1,2-dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl) ethene
- (Z)-2,3-Bis(2,4,5-trimethylthiophen-3-yl)maleonitrile
- cis-1,2-Dicyano-1,2-bis-(2,4,5-trimethyl-3-thienyl)ethene
- cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
- MDL： MFCD00143977
- Inchi： 1S/C18H18N2S2/c1-9-11(3)21-13(5)17(9)15(7-19)16(8-20)18-10(2)12(4)22-14(18)6/h1-6H3/b16-15-
- InChI Key： AYNDKKQQUZPETC-NXVVXOECSA-N
- SMILES： S1C(C)=C(C)C(=C1C)/C(/C#N)=C(/C#N)\C1=C(C)SC(C)=C1C

Computed Properties

Exact Mass: 326.09100
Monoisotopic Mass: 326.091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 104

Experimental Properties

Color/Form: Not determined
Melting Point: 120.0 to 124.0 deg-C
Refractive Index: 1.611
PSA: 104.06000
LogP: 5.61796
Solubility: Not determined

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H301+H311+H331-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Hazardous Material transportation number：3439
HazardClass：6.1
PackingGroup：III

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D867185-200mg	cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene	112440-46-7	≥98%	200mg	￥612.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D867185-1g	cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene	112440-46-7	≥98%	1g	￥1,727.00	2022-01-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZA842-1g	cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene	112440-46-7	98.0%(N)	1g	￥2496.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1536-1G	cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene	112440-46-7	>98.0%(N)	1g	¥1490.00	2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1536-5G	cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene	112440-46-7	>98.0%(N)	5g	¥4500.00	2024-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B1536-1g	cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene	112440-46-7	98.0%(N)	1g	￥2225.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B1536-5g	cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene	112440-46-7	98.0%(N)	5g	￥7235.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZA842-100mg	cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene	112440-46-7	98.0%(N)	100mg	￥460.0	2022-05-30
eNovation Chemicals LLC	Y1221887-1g	(Z)-2,3-Bis(2,4,5-trimethylthiophen-3-yl)maleonitrile	112440-46-7	95%	1g	$400	2024-06-03
Key Organics Ltd	BS-53330-100MG	(Z)-2,3-Bis(2,4,5-trimethylthiophen-3-yl)maleonitrile	112440-46-7	>97%	100mg	£123.01	2025-02-08

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Cas no 112440-46-7 (cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene)

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Security Information

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Pricemore >>

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Related Literature

112440-46-7 (cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene) Related Products